Cas no 3811-03-8 ((8r,9s,10r,13s,14s,17r)-10,13-dimethylspiro[7,8,9,11,12,14,15,16-octahydro-6h-cyclopenta[a]phenanthrene-17,5'-oxolane]-2',3-dione)

(8r,9s,10r,13s,14s,17r)-10,13-dimethylspiro[7,8,9,11,12,14,15,16-octahydro-6h-cyclopenta[a]phenanthrene-17,5'-oxolane]-2',3-dione structure
3811-03-8 structure
Product Name:(8r,9s,10r,13s,14s,17r)-10,13-dimethylspiro[7,8,9,11,12,14,15,16-octahydro-6h-cyclopenta[a]phenanthrene-17,5'-oxolane]-2',3-dione
CAS No:3811-03-8
MF:C22H28O3
MW:340.455926895142
CID:1487852
PubChem ID:248591
Update Time:2025-04-21

(8r,9s,10r,13s,14s,17r)-10,13-dimethylspiro[7,8,9,11,12,14,15,16-octahydro-6h-cyclopenta[a]phenanthrene-17,5'-oxolane]-2',3-dione Chemical and Physical Properties

Names and Identifiers

    • (8r,9s,10r,13s,14s,17r)-10,13-dimethylspiro[7,8,9,11,12,14,15,16-octahydro-6h-cyclopenta[a]phenanthrene-17,5'-oxolane]-2',3-dione
    • KST-1A0289
    • AR-1A7240
    • (8r,9s,10r,13s,14s,17r)-10,13-dimethyl-7,8,9,10,11,12,13,14,15,16-decahydro-3'h-spiro[cyclopenta[a]phenanthrene-17,2'-furan]-3,5'(4'h,6h)-dione
    • C15090
    • CTK4H9333
    • AC1L6MNN
    • NSC65899
    • NSC70590
    • KST-1A0289; AR-1A7240; (8r,9s,10r,13s,14s,17r)-10,13-dimethyl-7,8,9,10,11,12,13,14,15,16-decahydro-3'h-spiro[cyclopenta[a]phenanthrene-17,2'-furan]-3,5'(4'h,6h)-dione; C15090; CTK4H9333; AC1L6MNN; NSC65899; NSC70590;
    • NSC-65899
    • NSC-70590
    • 17-Hydroxy-3-oxo-17alpha-pregna-1,4-diene-21-carboxylic acid, gamma-lactone
    • Q27148731
    • CHEBI:79609
    • 3811-03-8
    • DTXSID90289963
    • Inchi: 1S/C22H28O3/c1-20-9-5-15(23)13-14(20)3-4-16-17(20)6-10-21(2)18(16)7-11-22(21)12-8-19(24)25-22/h5,9,13,16-18H,3-4,6-8,10-12H2,1-2H3/t16-,17+,18+,20+,21+,22-/m1/s1
    • InChI Key: XFDFDWJXWMKQGW-WNHSNXHDSA-N
    • SMILES: O1C(CC[C@]21CC[C@H]1[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3CC[C@@]12C)=O)=O

Computed Properties

  • Exact Mass: 340.20394
  • Monoisotopic Mass: 340.20384475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 0
  • Complexity: 719
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
  • LogP: 4.37010

(8r,9s,10r,13s,14s,17r)-10,13-dimethylspiro[7,8,9,11,12,14,15,16-octahydro-6h-cyclopenta[a]phenanthrene-17,5'-oxolane]-2',3-dione Related Literature

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd